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Compound of Interest

Compound Name: (3,4-Difluorophenyl)hydrazine

Cat. No.: B066832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3,4-Difluorophenyl)hydrazine is a substituted hydrazine derivative that serves as a valuable

building block in organic synthesis, particularly in the development of pharmaceuticals and

other biologically active molecules. The presence of two fluorine atoms on the phenyl ring

significantly influences its chemical reactivity and physical properties, making a thorough

understanding of these characteristics essential for its effective application in research and

development. This technical guide provides a comprehensive overview of the core physical

properties of (3,4-Difluorophenyl)hydrazine, complete with experimental protocols and a

visual representation of its synthesis.

Core Physical Properties
The physical characteristics of (3,4-Difluorophenyl)hydrazine are summarized in the table

below. These properties are crucial for determining appropriate solvents, reaction conditions,

and storage procedures.
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Physical Property Value Reference(s)

Molecular Formula C₆H₆F₂N₂ [1]

Molecular Weight 144.12 g/mol [1]

Boiling Point 210.7 °C at 760 mmHg [2]

Density 1.379 g/cm³ [2]

Appearance Dark yellow crystals

CAS Number 161886-22-2 [1]

Experimental Protocols
Detailed methodologies for the determination of key physical properties are outlined below.

These represent standard laboratory procedures applicable to (3,4-Difluorophenyl)hydrazine.

Melting Point Determination
The melting point is a critical indicator of purity for a solid compound. For (3,4-
Difluorophenyl)hydrazine, a standard capillary method is employed.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[4]

Capillary tubes (sealed at one end)[5]

Mortar and pestle

Procedure:

A small, dry sample of (3,4-Difluorophenyl)hydrazine is finely powdered using a mortar and

pestle.[6]

The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to

pack the solid into the sealed end to a height of 2-3 mm.[4][5]
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The packed capillary tube is placed into the heating block of the melting point apparatus.[5]

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point, then the heating rate is slowed to 1-2 °C per minute.[5]

The temperature range is recorded from the point at which the first drop of liquid appears to

the temperature at which the entire sample has liquefied. A narrow melting range (typically

0.5-1.0°C) is indicative of a pure compound.

Boiling Point Determination
The boiling point is determined using a micro boiling point or distillation method, suitable for the

small quantities often handled in a research setting.

Apparatus:

Thiele tube or a small-scale distillation apparatus[7][8]

Thermometer

Small test tube

Capillary tube (sealed at one end)[7]

Heating source (e.g., Bunsen burner or heating mantle)[7]

Procedure (Thiele Tube Method):

A few milliliters of (3,4-Difluorophenyl)hydrazine are placed in a small test tube.[9]

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.[7]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[8]

The assembly is placed in a Thiele tube containing mineral oil, and the side arm is gently

heated.[7][8]
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Heating continues until a rapid and continuous stream of bubbles emerges from the capillary

tube.[7]

The heat source is removed, and the temperature at which the liquid is drawn back into the

capillary tube is recorded as the boiling point.[7]

Density Determination
The density of solid (3,4-Difluorophenyl)hydrazine can be determined by the liquid

displacement method.[10]

Apparatus:

Analytical balance

Graduated cylinder

A liquid in which the solid is insoluble (e.g., a non-polar solvent if the compound's solubility

permits)

Procedure:

The mass of a sample of (3,4-Difluorophenyl)hydrazine is accurately measured using an

analytical balance.[11]

A graduated cylinder is partially filled with a liquid in which the compound is insoluble, and

the initial volume is recorded.[12]

The weighed solid is carefully added to the graduated cylinder, ensuring it is fully

submerged.[12]

The new volume of the liquid is recorded. The difference between the final and initial

volumes gives the volume of the solid.[10][12]

The density is calculated by dividing the mass of the solid by its determined volume.[11][13]
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The synthesis of (3,4-Difluorophenyl)hydrazine typically proceeds from the corresponding

aniline. The following diagram illustrates a common synthetic route.

Synthesis of (3,4-Difluorophenyl)hydrazine

Starting Material

Step 1: Diazotization

Intermediate

Step 2: Reduction

Product (Salt)

Step 3: Neutralization

Final Product

3,4-Difluoroaniline in HCl

Addition of NaNO₂ at 0-5 °C

Diazonium Salt

Addition of SnCl₂ in HCl at 0-5 °C

(3,4-Difluorophenyl)hydrazine
Hydrochloride

Treatment with 40% NaOH

(3,4-Difluorophenyl)hydrazine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b066832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthetic pathway for (3,4-Difluorophenyl)hydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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